Cas no 2097901-99-8 (1-(5-Chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea)

• Product Name: 1-(5-Chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea
• CAS No: 2097901-99-8
• MF: C₁₇H₂₀ClN₅O₂
• MW: 361.826002120972
• CID: 5468206
• Update Time: 2025-05-19

1-(5-Chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea
• 1-(5-chloro-2-methoxyphenyl)-3-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]urea
• 1-(5-Chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea

• Inchi： 1S/C17H20ClN5O2/c1-25-15-6-5-12(18)10-14(15)22-17(24)21-11-13-4-2-9-23(13)16-19-7-3-8-20-16/h3,5-8,10,13H,2,4,9,11H2,1H3,(H2,21,22,24)
• InChI Key： VSVVPPOSJAHHCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NCC1CCCN1C1N=CC=CN=1)=O)OC

Computed Properties

• Exact Mass: 361.1305526 g/mol
• Monoisotopic Mass: 361.1305526 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.4
• Molecular Weight: 361.8

Additional information on 1-(5-Chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea

Introduction to 1-(5-Chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea (CAS No. 2097901-99-8)

1-(5-Chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea, identified by its CAS number 2097901-99-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery. The structural features of this molecule, including its 5-Chloro-2-methoxyphenyl substituent and the [1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl moiety, contribute to its unique chemical properties and make it a subject of intense study.

The 5-Chloro-2-methoxyphenyl group is a key aromatic ring that introduces both electron-withdrawing and electron-donating effects, which can influence the reactivity and binding affinity of the molecule. This feature is particularly relevant in the design of drugs that target specific enzymes or receptors. The presence of the chloro substituent at the fifth position enhances the lipophilicity of the molecule, making it more likely to cross biological membranes, while the methoxy group at the second position adds a layer of electronic modulation.

The other significant component of this compound is the [1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl group, which is a complex nitrogen-containing heterocycle. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA replication and transcription. The pyrimidin-2-yl moiety in this compound suggests potential interactions with nucleic acid-binding proteins or enzymes. The pyrrolidin-2-yl part further complicates the structure, introducing another nitrogen atom that can participate in hydrogen bonding or other forms of molecular recognition.

This compound has been studied for its potential applications in medicinal chemistry, particularly as a lead compound for developing new therapeutic agents. The combination of aromatic and heterocyclic structures provides a rich scaffold for further chemical modifications, allowing researchers to fine-tune its biological activity. Recent studies have explored its interactions with various biological targets, including kinases and other enzymes involved in cancer pathways.

In terms of synthetic chemistry, 1-(5-Chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea represents a challenging but rewarding target for organic synthesis. The synthesis involves multiple steps, including aromatic substitution reactions, nucleophilic additions, and cyclization processes. Each step must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological testing.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors. Such activities could make it a valuable starting point for developing new drugs targeting various diseases. For instance, compounds with similar structures have been explored for their potential in treating neurological disorders, inflammation, and infectious diseases.

The development of new pharmaceuticals often relies on understanding the three-dimensional structure of target proteins and how small molecules interact with them. Computational methods such as molecular docking have been employed to predict binding affinities and identify potential drug candidates. 1-(5-Chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea has been subjected to such computational studies to gain insights into its binding mode and potential therapeutic applications.

Furthermore, the compound's solubility and stability are critical factors that need to be addressed during drug development. Poor solubility can limit bioavailability, while instability can reduce shelf life. Researchers have experimented with various solvents and formulations to improve these properties without compromising efficacy.

The regulatory landscape also plays a significant role in determining whether a compound like 1-(5-Chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea can progress to clinical trials. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound is produced consistently and safely. This is essential for both preclinical studies and future human trials.

In conclusion, 1-(5-Chloro-2-methoxyphenyl)-3-{[1-(pyrimidin-2-yll)pyrrolidin-l-l)]methyl}urea (CAS No. 2097901998) is a promising compound with unique structural features that make it an attractive candidate for further pharmaceutical research. Its complex architecture offers opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound may play an important role in future drug development efforts.